Cas no 28987-03-3 (Benzene, bis(1-methylpropyl)-)

• Product Name: Benzene, bis(1-methylpropyl)-
• CAS No: 28987-03-3
• MF: C₁₄H₂₂
• MW: 190.324484348297
• CID: 1437050
• PubChem ID: 12343552
• Update Time: 2025-04-20

Benzene, bis(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, bis(1-methylpropyl)-
• 1,2-di(butan-2-yl)benzene
• DTXSID10492457
• 28987-03-3

• Inchi： 1S/C14H22/c1-5-11(3)13-9-7-8-10-14(13)12(4)6-2/h7-12H,5-6H2,1-4H3
• InChI Key： WQTZITWJFJFJFY-UHFFFAOYSA-N
• SMILES： C(C)(CC)C1C=CC=CC=1C(C)CC

Computed Properties

• Exact Mass: 190.17226
• Monoisotopic Mass: 190.172150702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes